Cas no 1261908-49-9 (4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid)
1261908-49-9 structure
Product Name:4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid
CAS No:1261908-49-9
MF:C13H10O5S
MW:278.280502796173
CID:2762740
PubChem ID:53226833
Update Time:2025-04-21
4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID10690451
- 1261908-49-9
- 4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid
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- Inchi: 1S/C13H10O5S/c1-18-10-4-7(12(14)15)2-3-9(10)8-5-11(13(16)17)19-6-8/h2-6H,1H3,(H,14,15)(H,16,17)
- InChI Key: JARDBPVEUCREGU-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1)C1C=CC(C(=O)O)=CC=1OC
Computed Properties
- Exact Mass: 278.02489459Da
- Monoisotopic Mass: 278.02489459Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 112Ų
4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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